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Abstract

Pyridoxine hydrochloride, the hydrochloride salt of pyridoxine, is a vital form of vitamin B6, a
water-soluble vitamin essential for a myriad of physiological processes. Its role as a precursor
to the active coenzyme pyridoxal 5'-phosphate (PLP) places it at the heart of amino acid
metabolism, neurotransmitter synthesis, and glycogenolysis. A thorough understanding of its
chemical structure and physicochemical properties is paramount for its application in research,
drug development, and quality control. This technical guide provides a comprehensive
overview of the chemical structure, physicochemical properties, and analytical methodologies
for pyridoxine hydrochloride, complete with detailed experimental protocols and data
presented for clarity and comparative analysis.

Chemical Structure and Identification

Pyridoxine hydrochloride is chemically designated as 4,5-bis(hydroxymethyl)-2-
methylpyridin-3-ol hydrochloride. The molecule consists of a pyridine ring substituted with a
hydroxyl group, a methyl group, and two hydroxymethyl groups. The hydrochloride salt form
enhances its stability and solubility.

Chemical Structure:
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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